Cas no 24066-72-6 (3-(butylamino)propan-1-ol)

• Product Name: 3-(butylamino)propan-1-ol
• CAS No: 24066-72-6
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 1416275
• PubChem ID: 5261226
• Update Time: 2025-06-08

3-(butylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(butylamino)-
• 3-(butylamino)propan-1-ol
• EN300-126097
• CS-0232004
• SY150401
• AKOS002648959
• 3-(butylamino)-1-propanol
• 3-butylamino-propan-1-ol
• 24066-72-6
• N-butyl,N-(3-hydroxypropyl)amine
• PQSKSJLILUQYQM-UHFFFAOYSA-N
• Z102766210
• G57788
• SCHEMBL133788
• DTXSID40414041
• MFCD06408486

• Inchi： 1S/C7H17NO/c1-2-3-5-8-6-4-7-9/h8-9H,2-7H2,1H3
• InChI Key： PQSKSJLILUQYQM-UHFFFAOYSA-N
• SMILES： OCCCNCCCC

Computed Properties

• Exact Mass: 131.13111
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 48.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-(butylamino)propan-1-ol

Professional Introduction to 3-(butylamino)propan-1-ol (CAS No: 24066-72-6)

3-(butylamino)propan-1-ol, chemically designated as N-butylpropan-1-amine, is a significant compound in the realm of organic chemistry and pharmaceutical research. With the CAS number 24066-72-6, this molecule has garnered attention due to its versatile applications and structural properties. The compound features a primary amine group attached to a propanol backbone, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-(butylamino)propan-1-ol consists of a butyl group linked to an amine functionality, which is further connected to a propanol moiety. This arrangement imparts unique reactivity and solubility characteristics, enabling its use in diverse chemical transformations. The molecule's solubility in both polar and non-polar solvents makes it particularly useful in medicinal chemistry for formulating drug candidates that require compatibility with multiple solvent systems.

In recent years, 3-(butylamino)propan-1-ol has been explored as a key building block in the development of novel therapeutic agents. Its amine group can engage in hydrogen bonding, dipole-dipole interactions, and other non-covalent interactions, which are crucial for designing molecules with enhanced binding affinity and selectivity. This property has made it a candidate for use in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling applications of 3-(butylamino)propan-1-ol is its role in the development of bioavailable drug formulations. The compound's ability to act as a prodrug precursor allows for the creation of derivatives that can be metabolically activated into active pharmaceutical ingredients (APIs) within the body. This approach has been particularly effective in enhancing the oral bioavailability of poorly soluble drugs, thereby improving therapeutic efficacy.

The pharmaceutical industry has also leveraged 3-(butylamino)propan-1-ol in the synthesis of peptide mimetics and peptidomimetics. These molecules mimic the biological activity of natural peptides but are designed to be more stable and less immunogenic. The amine functionality in 3-(butylamino)propan-1-ol facilitates the introduction of various side chains, allowing chemists to fine-tune the properties of these mimetics for specific therapeutic applications.

Recent advancements in computational chemistry have further highlighted the potential of 3-(butylamino)propan-1-ol as a scaffold for drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can interact with target proteins through multiple binding modes, enhancing their pharmacological profile. These studies have paved the way for the development of next-generation drugs with improved pharmacokinetic and pharmacodynamic properties.

The compound's utility extends beyond pharmaceuticals into agrochemicals and specialty chemicals. In agrochemical research, 3-(butylamino)propan-1-ol has been used as an intermediate in the synthesis of herbicides and fungicides. Its structural flexibility allows for modifications that can enhance crop protection agents' efficacy while minimizing environmental impact.

The synthesis of 3-(butylamino)propan-1-ol typically involves nucleophilic substitution reactions or reductive amination processes. Advanced synthetic methodologies have enabled chemists to produce this compound with high purity and yield, making it more accessible for industrial applications. Catalytic processes have also been developed to improve efficiency and reduce waste, aligning with green chemistry principles.

Ongoing research continues to uncover new applications for 3-(butylamino)propan-1-ol in various fields. Its role as a chiral auxiliary in asymmetric synthesis has been explored, offering opportunities for producing enantiomerically pure compounds critical in many therapeutic areas. Additionally, its potential as a ligand in transition metal catalysis has been investigated, opening doors for novel catalytic systems that could revolutionize organic synthesis.

The compound's compatibility with modern biocatalytic systems has also been a focus of recent studies. Enzymatic approaches have been developed to functionalize 3-(butylamino)propan-1-ol derivatives under mild conditions, reducing reliance on harsh chemical reagents. This aligns with the growing emphasis on sustainable chemistry practices that minimize environmental impact.

In conclusion, 3-(butylamino)propan-1-ol (CAS No: 24066-72-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features and reactivity make it an invaluable tool in pharmaceutical research, agrochemical development, and specialty chemical manufacturing. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand even further, driving innovation and progress in chemistry and related fields.